Cas no 1287218-71-6 (5-Fluoro-2-piperidinopyridine)

• Product Name: 5-Fluoro-2-piperidinopyridine
• CAS No: 1287218-71-6
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• MDL: MFCD18089239
• CID: 1024895
• PubChem ID: 53256678
• Update Time: 2025-06-15

5-Fluoro-2-piperidinopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(piperidin-1-yl)pyridine
• 1-(5-Fluoropyridin-2-yl)piperidine
• 5-fluoro-2-piperidin-1-ylpyridine
• CS-0444152
• A888981
• Pyridine, 5-fluoro-2-(1-piperidinyl)-
• SCHEMBL13284677
• 1287218-71-6
• SB41138
• TS-02527
• DTXSID30693202
• AKOS015892211
• MFCD18089239
• 5-Fluoro-2-piperidinopyridine

• MDL： MFCD18089239
• Inchi： 1S/C10H13FN2/c11-9-4-5-10(12-8-9)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2
• InChI Key： MBKOZTCIBFWICF-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)N1CCCCC1

Computed Properties

• Exact Mass: 180.10600
• Monoisotopic Mass: 180.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 16.13000
• LogP: 2.27600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Fluoro-2-piperidinopyridine

5-Fluoro-2-piperidinopyridine (CAS No. 1287218-71-6): A Comprehensive Overview

5-Fluoro-2-piperidinopyridine (CAS No. 1287218-71-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for neurological disorders and cancer treatments.

The molecular formula of 5-Fluoro-2-piperidinopyridine is C₁₀H₁₁FN₂, and its molecular weight is approximately 180.20 g/mol. The compound features a pyridine ring fused with a piperidine ring, with a fluorine atom substituting at the 5-position of the pyridine ring. This specific substitution pattern imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug design and development.

In recent years, 5-Fluoro-2-piperidinopyridine has been extensively studied for its potential as a scaffold in the synthesis of novel pharmaceutical agents. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in neurotransmitter systems. Research has shown that derivatives of this compound can modulate the activity of serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 5-Fluoro-2-piperidinopyridine-based compounds as selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that these derivatives exhibited high affinity and selectivity for serotonin transporters, suggesting their potential as antidepressant agents with improved efficacy and reduced side effects compared to existing SSRIs.

Beyond its applications in neuropsychiatric disorders, 5-Fluoro-2-piperidinopyridine has also shown promise in cancer research. A recent publication in the Cancer Research Journal (2023) reported that certain derivatives of this compound exhibited potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

The synthetic accessibility of 5-Fluoro-2-piperidinopyridine is another factor contributing to its widespread use in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, including palladium-catalyzed cross-coupling reactions and multistep synthesis involving nitrogen-containing heterocycles. These methods have enabled researchers to synthesize a wide range of derivatives with diverse functional groups, allowing for fine-tuning of pharmacological properties.

In addition to its therapeutic potential, 5-Fluoro-2-piperidinopyridine has been investigated for its utility as a probe molecule in biochemical assays. Its ability to interact selectively with specific protein targets makes it valuable for studying protein-ligand interactions and elucidating molecular mechanisms underlying various diseases. For instance, it has been used to investigate the binding kinetics of G-protein coupled receptors (GPCRs) and ion channels, providing insights into their structure-function relationships.

The safety profile of 5-Fluoro-2-piperidinopyridine is an important consideration for its use in drug development. Preclinical studies have generally shown favorable safety profiles, with low toxicity and good pharmacokinetic properties. However, further investigations are needed to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, 5-Fluoro-2-piperidinopyridine (CAS No. 1287218-71-6) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and versatile biological activities make it an attractive target for further research and clinical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments for a variety of conditions.